Cas no 1079178-13-4 (5-methoxy-6-(4-methyl-1H-imidazol-1-yl)-3-Pyridinamine)

• Product Name: 5-methoxy-6-(4-methyl-1H-imidazol-1-yl)-3-Pyridinamine
• CAS No: 1079178-13-4
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 1098231
• PubChem ID: 59577851
• Update Time: 2025-08-10

5-methoxy-6-(4-methyl-1H-imidazol-1-yl)-3-Pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-(4-methyl-1H-imidazol-1-yl)-3-Pyridinamine
• 5-methoxy-6-(4-methylimidazol-1-yl)pyridin-3-ylamine
• DB-333090
• 5-methoxy-6-(4-methylimidazol-1-yl)pyridin-3-amine
• 1079178-13-4
• W10164
• SCHEMBL3754489
• XVDSZUAQDMNWFR-UHFFFAOYSA-N
• 5-methoxy-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-amine

• MDL： MFCD11870552
• Inchi： 1S/C10H12N4O/c1-7-5-14(6-13-7)10-9(15-2)3-8(11)4-12-10/h3-6H,11H2,1-2H3
• InChI Key： XVDSZUAQDMNWFR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CN=C1N1C=NC(C)=C1)N

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-methoxy-6-(4-methyl-1H-imidazol-1-yl)-3-Pyridinamine

Professional Introduction to Compound with CAS No. 1079178-13-4 and Product Name: 5-methoxy-6-(4-methyl-1H-imidazol-1-yl)-3-Pyridinamine

The compound with CAS No. 1079178-13-4 and the product name 5-methoxy-6-(4-methyl-1H-imidazol-1-yl)-3-Pyridinamine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both 5-methoxy and 6-(4-methyl-1H-imidazol-1-yl) substituents in its molecular structure suggests a high degree of functional diversity, which is crucial for developing novel therapeutic agents.

Recent studies have highlighted the importance of pyridine derivatives in the development of bioactive molecules. The 5-methoxy group in this compound contributes to its hydrophobicity, enhancing its solubility and bioavailability, while the 6-(4-methyl-1H-imidazol-1-yl) moiety introduces a nitrogen-rich heterocycle that is known to interact favorably with biological targets. This combination makes it an attractive candidate for further exploration in the design of small-molecule drugs.

The structural motif of 5-methoxy-6-(4-methyl-1H-imidazol-1-yl)-3-Pyridinamine aligns well with the current trends in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases. For instance, imidazole derivatives have been extensively studied for their anti-inflammatory properties, while pyridine-based compounds are frequently employed in the development of antiviral and anticancer agents. The unique scaffold of this compound may offer a novel approach to modulate these pathways.

In light of recent advancements in computational chemistry, virtual screening techniques have been increasingly utilized to identify promising candidates like 5-methoxy-6-(4-methyl-1H-imidazol-1-yl)-3-Pyridinamine. These methods leverage large datasets and machine learning algorithms to predict binding affinities and interactions with biological targets. Preliminary computational studies suggest that this compound exhibits favorable binding properties with several key enzymes implicated in diseases such as diabetes and cancer. This underscores its potential as a lead compound for further optimization.

Experimental validation of these computational findings is essential to assess the biological activity of 5-methoxy-6-(4-methyl-1H-imidazol-1-yl)-3-Pyridinamine. In vitro assays are being conducted to evaluate its efficacy against relevant targets, while pharmacokinetic studies will provide insights into its metabolic stability and distribution. These efforts are complemented by structural modifications aimed at enhancing potency and selectivity, ensuring that the compound meets the stringent requirements for clinical development.

The role of 5-methoxy and 6-(4-methyl-1H-imidazol-1-yl) substituents in determining the pharmacological profile of this compound cannot be overstated. The methoxy group not only influences solubility but also participates in hydrogen bonding interactions, which are critical for receptor binding. On the other hand, the imidazole ring provides multiple hydrogen bond donors and acceptors, facilitating stable interactions with biological targets. This dual functionality makes it a versatile scaffold for drug design.

Comparative studies with structurally related compounds have revealed that the presence of both 5-methoxy and 6-(4-methyl-1H-imidazol-1-yl) groups confers unique advantages over simpler analogs. For example, derivatives lacking one or both of these substituents exhibit reduced binding affinity or altered pharmacokinetic profiles. These observations highlight the importance of fine-tuning molecular structure to achieve optimal biological activity.

The synthesis of 5-methoxy-6-(4-methyl-1H-imidazol-1-yl)-3-Pyridinamine has been optimized to ensure high yield and purity, making it suitable for large-scale production. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the core heterocyclic framework efficiently. These techniques not only improve reaction efficiency but also minimize waste generation, aligning with sustainable chemistry principles.

Future research directions include exploring derivative libraries based on this scaffold to identify additional bioactive molecules. By systematically varying substituents such as the 5-methoxy group or introducing other heterocycles, researchers aim to uncover novel therapeutic entities with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

The potential applications of 5-methoxy-6-(4-methyl-1H-imidazol-1-y l)-3-Pyridinamine extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing probes for biochemical pathways. Additionally, its compatibility with various synthetic transformations allows for rapid diversification into libraries of compounds for high-throughput screening.

In conclusion, 5-methoxy -6-(4 -methyl - 1 H -imidazol - 1 - yl ) - 3 - Pyridinamine (CAS No . 1079178 -13 - 4 ) represents a promising candidate for further exploration in pharmaceutical research . Its distinctive structural features , coupled with favorable computational predictions , make it an attractive lead compound for developing novel therapeutic agents . Continued investigation into its biological activity , pharmacokinetics , and synthetic optimization will be instrumental in realizing its full potential .